Cas no 2034340-74-2 (1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea)

• Product Name: 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea
• CAS No: 2034340-74-2
• MF: C₁₇H₂₃N₃O₃
• MW: 317.3828
• CID: 5347806
• Update Time: 2025-06-30

1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-3-(oxolan-2-ylmethyl)urea
• 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
• 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea

• Inchi： 1S/C17H23N3O3/c1-12(21)20-7-6-13-4-5-15(9-14(13)11-20)19-17(22)18-10-16-3-2-8-23-16/h4-5,9,16H,2-3,6-8,10-11H2,1H3,(H2,18,19,22)
• InChI Key： AXEQPTRFWDMCHZ-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C2([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 443
• XLogP3: 0.7
• Topological Polar Surface Area: 70.7

Additional information on 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea

1-(2-Acetyl-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-3-[(Oxolan-2-Yl)Methyl]Urea: A Comprehensive Overview

The compound with CAS No. 2034340-74-2, known as 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of urea, a well-known nitrogen-containing compound with diverse applications in both industrial and therapeutic contexts. The structure of this molecule is characterized by its tetrahydroisoquinoline backbone and the presence of an acetyl group at the 2-position, along with a oxolane (tetrahydropyran) substituent attached via a methylene group to the urea moiety.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes that involve strategic protection and deprotection strategies. The synthesis typically begins with the preparation of the tetrahydroisoquinoline derivative, followed by the introduction of the acetyl group and subsequent coupling with the oxolane-containing urea fragment. This process underscores the importance of stereochemical control and regioselectivity in achieving the desired product with high purity and yield.

From a pharmacological perspective, 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea has been investigated for its potential as a bioactive molecule. Studies have revealed that this compound exhibits interesting biological properties, particularly in modulating enzyme activity and interacting with cellular signaling pathways. For instance, research has demonstrated its ability to inhibit certain kinases involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development.

The oxolane substituent plays a crucial role in enhancing the pharmacokinetic profile of this compound. By introducing a cyclic ether moiety, researchers have observed improved solubility and bioavailability compared to its non-substituted counterparts. This modification also contributes to prolonged residence time within biological systems, thereby enhancing its therapeutic potential.

Moreover, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins. These studies have highlighted key interactions such as hydrogen bonding and hydrophobic interactions that are critical for its biological activity. Such findings are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In terms of applications beyond pharmacology, 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-[(oxolan-2-yl)methyl]urea has also been explored in materials science for its potential as a building block in constructing advanced materials. Its rigid structure and functional groups make it suitable for applications such as polymer synthesis or as a precursor for other complex molecules.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's mechanistic insights at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in harnessing its therapeutic potential while ensuring safety profiles are optimized for clinical translation.

In conclusion, 1-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-Yl)-3-[Oxolan-Yl)Methyl]Urea (CAS No. 2034340-74-) represents a cutting-edge chemical entity with multifaceted applications across various scientific disciplines. Its unique structure and promising biological properties position it as a valuable asset in both research and development pipelines.